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Compound of Interest

Compound Name: AC915

Cat. No.: B15555702 Get Quote

The sensing element at the heart of the AC915 series industrial accelerometer is a PZT (Lead

Zirconate Titanate) ceramic.[1][2] This piezoelectric material is utilized in a shear mode sensing

structure to measure acceleration.[1][2] The AC915 is designed for use in hazardous areas and

is certified as a nonincendive and intrinsically safe accelerometer.[3][4][5][6]

Principle of Operation
The PZT ceramic sensing element operates on the piezoelectric effect. When the

accelerometer is subjected to a vibration, the seismic mass within the sensor exerts a shear

stress on the PZT ceramic. This mechanical stress causes the ceramic to generate an

electrical charge that is proportional to the applied acceleration. The sensor's internal

electronics then condition this signal into a usable voltage output. The shear mode construction

provides low sensitivity to temperature transients and base bending effects.[7]

Intrinsic Safety
A key feature of the AC915 is its suitability for hazardous environments where flammable gases

or dust may be present.[6] To ensure safety, the electrical energy within the sensor's circuitry is

restricted to a level below that which could cause ignition of a hazardous atmosphere.[6] This is

achieved through the use of an external intrinsic safety barrier, which limits the voltage and

current supplied to the accelerometer.[1][6]
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The quantitative data for the CTC AC915 accelerometer is summarized in the table below.

Specification Value

Sensing Element PZT Ceramic[1][2]

Sensing Structure Shear Mode[1][2]

Sensitivity (±10%) 100 mV/g[1][3]

Frequency Response (±3dB) 0.5 - 15000 Hz (30 - 900,000 CPM)[1][3]

Dynamic Range ± 50 g, peak[1][6]

Resonant Frequency 23000 Hz (1,380,000 CPM)[1][2]

Spectral Noise @ 10 Hz 30 µg/√Hz[1]

Spectral Noise @ 100 Hz 19 µg/√Hz[1]

Spectral Noise @ 1000 Hz 15 µg/√Hz[1]

Voltage Source (IEPE) 18 - 28 VDC[1][3]

Constant Current Excitation 2 - 10 mA[1]

Bias Output Voltage 10 - 14 VDC[1]

Output Impedance < 100 ohm[1]

Maximum Shock Protection 5,000 g, peak[1][3]

Operating Temperature Range -40 to 121 °C (-40 to 250 °F)[1][3]

Experimental Protocols
Detailed experimental methodologies for the characterization of the AC915 accelerometer are

not provided in the publicly available datasheets. The performance specifications presented are

based on the manufacturer's internal testing and calibration procedures. The calibration

certificate (CA10) is available, which would provide details of the calibration conditions for a

specific unit.[1][2]
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The following diagrams illustrate the logical relationships and operational workflow of the

AC915 accelerometer.
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AC915 operational workflow in a hazardous environment.
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Functional block diagram of the AC915 accelerometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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